Cas no 1188077-59-9 (4-Fluoro-2-iodo-benzothiazole)

4-Fluoro-2-iodo-benzothiazole is a fluorinated and iodinated benzothiazole derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of both fluorine and iodine substituents enhances its reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Sonogashira couplings, to construct complex heterocyclic frameworks. The electron-withdrawing fluorine group improves stability and influences the electronic properties of the molecule, while the iodine atom provides a handle for further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential kinase inhibitors or antimicrobial agents. Its high purity and well-defined structure ensure reproducibility in synthetic applications.
4-Fluoro-2-iodo-benzothiazole structure
4-Fluoro-2-iodo-benzothiazole structure
Product Name:4-Fluoro-2-iodo-benzothiazole
CAS No:1188077-59-9
MF:C7H3FINS
MW:279.07329583168
CID:2853723
PubChem ID:70166308
Update Time:2025-05-27

4-Fluoro-2-iodo-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2-iodo-benzothiazole
    • SCHEMBL7698118
    • 1188077-59-9
    • 4-Fluoro-2-iodobenzo[d]thiazole
    • G11729
    • C7H3FINS
    • Inchi: 1S/C7H3FINS/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H
    • InChI Key: GGSANUIWQDTJJX-UHFFFAOYSA-N
    • SMILES: IC1=NC2C(=CC=CC=2S1)F

Computed Properties

  • Exact Mass: 278.90150Da
  • Monoisotopic Mass: 278.90150Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.1Ų

4-Fluoro-2-iodo-benzothiazole Pricemore >>

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